Cas no 896615-67-1 (2-(4-chlorophenoxy)-N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}acetamide
• CAS No: 896615-67-1
• MF: C₂₀H₁₉ClN₂O₂S
• MW: 386.895062685013
• CID: 5479747
• Update Time: 2025-10-29

2-(4-chlorophenoxy)-N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-[2-[2-(3-methylphenyl)-1,3-thiazol-4-yl]ethyl]acetamide
• 2-(4-chlorophenoxy)-N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}acetamide

• Inchi： 1S/C20H19ClN2O2S/c1-14-3-2-4-15(11-14)20-23-17(13-26-20)9-10-22-19(24)12-25-18-7-5-16(21)6-8-18/h2-8,11,13H,9-10,12H2,1H3,(H,22,24)
• InChI Key： ZALMSGANHVDQIG-UHFFFAOYSA-N
• SMILES： C(NCCC1=CSC(C2=CC=CC(C)=C2)=N1)(=O)COC1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-chlorophenoxy)-N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}acetamide

Professional Introduction to Compound with CAS No. 896615-67-1 and Product Name: 2-(4-chlorophenoxy)-N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}acetamide

The compound with the CAS number 896615-67-1 and the product name 2-(4-chlorophenoxy)-N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple pharmacophoric moieties, including a 4-chlorophenoxy group and a 1,3-thiazole scaffold, suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration.

In recent years, the development of novel therapeutic agents has been heavily influenced by the discovery of small molecules that can modulate biological pathways with high specificity. The compound in question exhibits a unique combination of structural features that are reminiscent of established pharmacological classes. Specifically, the 4-chlorophenoxy moiety is commonly found in agrochemicals and pharmaceuticals, known for its ability to enhance binding affinity to certain enzymes and receptors. This moiety's presence in the molecular structure of 2-(4-chlorophenoxy)-N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}acetamide suggests that it may possess similar interactions with biological targets.

The 1,3-thiazole ring is another critical component of this compound, playing a pivotal role in its pharmacological activity. Thiazole derivatives have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of a 1,3-thiazol-4-ylethyl group into the molecular structure introduces additional complexity, potentially enhancing the compound's ability to interact with biological systems. This structural feature is particularly noteworthy, as it combines the known bioactivity of thiazole derivatives with the unique properties of the 3-methylphenyl moiety.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists have been able to identify promising candidates for further experimental validation. In this context, 2-(4-chlorophenoxy)-N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}acetamide has emerged as a compound of interest due to its predicted interactions with various biological targets. These predictions are based on its structural similarity to known active compounds and its potential to modulate key enzymatic pathways.

The synthesis of this compound involves a series of multi-step reactions that require precise control over reaction conditions. The introduction of the 4-chlorophenoxy group necessitates careful handling to ensure regioselectivity and minimize side reactions. Similarly, the attachment of the 1,3-thiazol-4-ylethyl moiety requires an understanding of nucleophilic substitution reactions and protecting group strategies. These synthetic challenges highlight the expertise required to produce this compound in high purity and yield.

Once synthesized, the compound undergoes rigorous testing to assess its pharmacological properties. This includes in vitro assays to evaluate its binding affinity to target proteins and in vivo studies to assess its efficacy and safety profiles. The presence of both 4-chlorophenoxy and 1,3-thiazole moieties suggests that this compound may exhibit dual functionality, potentially interacting with multiple targets simultaneously. Such multitarget engagement is often desirable in drug development, as it can lead to more comprehensive therapeutic effects.

One area where this compound shows particular promise is in the treatment of inflammatory diseases. Inflammatory processes are mediated by complex signaling pathways involving various enzymes and cytokines. The ability of 2-(4-chlorophenoxy)-N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}acetamide to modulate these pathways could lead to novel therapeutic strategies for conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its structural features may make it effective against other diseases characterized by abnormal inflammatory responses.

The development of new antibiotics is another critical area where this compound may find application. Antibiotic resistance poses a significant threat to global health, necessitating the discovery of novel antimicrobial agents. The unique combination of moieties in 2-(4-chlorophenoxy)-N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}acetamide could confer broad-spectrum activity against resistant bacterial strains. This potential makes it an attractive candidate for further investigation in antimicrobial research.

In conclusion,896615-67-1and its corresponding product name,2-(4-chlorophenoxy)-N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}acetamide, represent a significant advancement in pharmaceutical chemistry. The compound's intricate structure and multifaceted pharmacological potential make it a promising candidate for further exploration in drug development. With ongoing research into its biological activity and synthetic optimization,896615-67-1holds great promise for addressing various therapeutic challenges in medicine.